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Compound of Interest

Compound Name: Solvent orange 14

Cat. No.: B1401462

This guide provides a comprehensive comparison of the performance of Solvent Orange 14
and its alternatives—Solvent Orange 60, Solvent Orange 63, and Solvent Orange 107—across
various polymer matrices. The information is intended for researchers, scientists, and
professionals in drug development and materials science who utilize these dyes for coloring
plastics such as polystyrene (PS), polymethyl methacrylate (PMMA), polycarbonate (PC), and
polyvinyl chloride (PVC). This document summarizes key performance indicators, details
experimental protocols for testing, and provides a visual guide for dye selection.

Executive Summary

Solvent Orange 14 is a diazo-based organic dye used for coloring a variety of materials,
including plastics.[1] While it finds application in several polymer matrices, specific quantitative
data on its performance characteristics such as heat stability, lightfastness, and migration
resistance are not consistently available in publicly accessible technical literature. In contrast,
alternative solvent orange dyes, namely Solvent Orange 60, Solvent Orange 63, and Solvent
Orange 107, have more readily available performance data, which are presented here to serve
as a benchmark for comparison. These alternatives often offer superior performance in
demanding applications.

Performance Data Comparison

The following tables summarize the available quantitative data for Solvent Orange 14 and its
alternatives in key polymer matrices. It is important to note the limited availability of specific
data for Solvent Orange 14.
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Table 1: Heat Stability (°C)

Polymethyl .
Polystyrene Polycarbonate  Polyvinyl
Dye Methacrylate .
(PS) (PC) Chloride (PVC)
(PMMA)
Solvent Orange Data Not Data Not Data Not Data Not
14 Available Available Available Available
Solvent Orange Data Not Data Not
300 ) 350 ]
60 Available Available
Solvent Orange 300 Data Not Data Not Data Not
63 Available Available Available
Solvent Orange Data Not
300 300 320 ]
107 Available

Table 2: Lightfastness (Blue Wool Scale, 1-8)

Polymethyl .
Polystyrene Polycarbonate  Polyvinyl
Dye Methacrylate .
(PS) (PC) Chloride (PVC)
(PMMA)
Solvent Orange Data Not Data Not Data Not Data Not
14 Available Available Available Available
Solvent Orange Data Not
6-7 6 7 .
60 Available
Solvent Orange 6.7 Data Not Data Not Data Not
63 Available Available Available
Solvent Orange Data Not
7 7 8
107 Available

Table 3: Migration Resistance

Migration resistance is a critical parameter, especially for applications in food contact materials
and consumer goods. Specific quantitative data for migration (e.g., in mg/kg) is highly
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dependent on the test conditions and the receiving medium. The following is a qualitative
assessment based on available information.

Dye General Migration Resistance

Generally suitable for plastics, suggesting some
Solvent Orange 14 o ]
degree of migration resistance.[2][3]

Often cited as having good to excellent

Solvent Orange 60 i ) .
migration resistance.[4]

Solvent Orange 63 Noted for its good migration resistance.

Solvent Orange 107 Exhibits good migration resistance.[5]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Heat Stability Testing

Standard: Based on EN 12877-2 "Colouring materials in plastics - Determination of colour
stability to heat during processing of colouring materials in plastics - Part 2: Determination by

injection moulding".
Methodology:

o Preparation of Test Specimen: A masterbatch of the polymer with a specific concentration of
the solvent dye is prepared. This masterbatch is then let down with the natural polymer to
achieve the final desired concentration.

« Injection Molding: The colored polymer is injection molded into standard plaques at a series
of increasing temperatures (e.g., in 20°C increments). A constant dwell time (e.g., 5 minutes)
is maintained at each temperature to simulate processing conditions.

» Colorimetric Analysis: The color of the plaques molded at different temperatures is measured
using a spectrophotometer. The color difference (AE*ab) between the plague molded at the
lowest temperature and those molded at higher temperatures is calculated.
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o Determination of Heat Stability: The heat stability is reported as the maximum temperature at
which the color change (AE*ab) remains below a specified value (typically 3).

Lightfastness Testing

Standard: Based on ISO 105-B02 "Textiles — Tests for colour fastness — Part B02: Colour
fastness to artificial light: Xenon arc fading lamp test".
Methodology:

e Specimen Preparation: The colored plastic specimens are prepared, typically as flat plagues.

» Blue Wool Scale: A set of standardized blue wool references (ranging from 1 to 8, with 8
being the most lightfast) are used for comparison.

o Exposure: The specimens and the blue wool references are simultaneously exposed to a
xenon arc lamp under controlled conditions of temperature and humidity. The xenon arc lamp
simulates the spectral distribution of natural daylight.

o Assessment: The specimens are periodically inspected for fading. The lightfastness rating is
determined by comparing the degree of fading of the specimen to that of the blue wool
references. The rating corresponds to the blue wool reference that shows a similar degree of
color change.

Migration Resistance Testing

Standard: Based on the principles outlined in standards for the migration of substances from
plastics into food simulants, such as the EN 1186 series.

Methodology:
e Specimen Preparation: A plague of the colored plastic of a defined surface area is prepared.

» Selection of Simulant: A food simulant is chosen based on the intended application of the
plastic. For fatty foods, olive oil or a mixture of synthetic triglycerides is often used. For
aqueous foods, simulants like 10% ethanol or 3% acetic acid are used.
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» Exposure: The plastic specimen is brought into contact with the food simulant for a specified
time and at a specific temperature, representing the worst-case conditions of use. This can
be done through total immersion or in a migration cell where only one side of the plastic is in
contact with the simulant.

o Analysis of Simulant: After the exposure period, the food simulant is analyzed to determine
the concentration of the migrated dye. This is typically done using a sensitive analytical
technique such as High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

o Calculation of Migration: The specific migration is calculated in milligrams of the substance
per kilogram of food simulant (mg/kg) or milligrams per square decimeter of the surface area
of the plastic (mg/dm?).

Visualization of Dye Selection Workflow

The following diagram illustrates a logical workflow for selecting a suitable solvent dye for a
polymer matrix based on key performance criteria.
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Caption: Workflow for solvent dye selection in polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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